9-(3,5-dimethylphenyl)-3-(2-ethoxyethyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(3,5-dimethylphenyl)-3-(2-ethoxyethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O3/c1-5-29-10-9-26-19(27)17-18(23(4)21(26)28)22-20-24(7-6-8-25(17)20)16-12-14(2)11-15(3)13-16/h11-13H,5-10H2,1-4H3
• InChI Key: QEIIBKYAVIHYKW-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=CC(=C4)C)C)N(C1=O)C
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

9-(3,5-dimethylphenyl)-3-(2-ethoxyethyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
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Scientific Research Applications

Adenosine Receptor Affinity and Binding Modes

One area of research explores the affinity of purine derivatives, including structures similar to the specified compound, towards human and rat adenosine receptors (ARs). Studies have identified compounds with significant selectivity and potency as A1 AR antagonists. Such compounds offer insights into the design of selective AR modulators, which are valuable in treating various conditions, including cardiovascular diseases and neurological disorders. The detailed analysis of binding cavities and structural variations among AR subtypes supports the development of targeted therapies (Szymańska et al., 2016).

Synthetic Approaches

Research into the synthesis of purine derivatives reveals methodologies for creating compounds with potential biological activities. For instance, the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones demonstrates the versatility of purine chemistry in accessing structurally diverse molecules. Such synthetic routes enable the exploration of new therapeutic agents with optimized properties (Šimo et al., 1995).

Pharmacological Evaluation

The pharmacological evaluation of purine derivatives, including arylpiperazine 5-HT(1A) receptor ligands containing the pyrimido[2,1-f]purine fragment, highlights the potential of these compounds in treating neurological and psychiatric conditions. Such studies identify compounds with high affinity for serotonin receptors and provide a basis for developing new treatments for depression, anxiety, and other mood disorders (Jurczyk et al., 2004).